Cas no 116289-64-6 (Benzenamine,3-(3-methoxyphenoxy)-)

• Product Name: Benzenamine,3-(3-methoxyphenoxy)-
• CAS No: 116289-64-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 131168
• PubChem ID: 21285576
• Update Time: 2025-04-19

Benzenamine,3-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(3-methoxyphenoxy)-
• 3-(3-Methoxyphenoxy)aniline
• 3-(3-METHOXY-PHENOXY)-PHENYLAMINE
• SCHEMBL10692776
• DTXSID90612010
• AKOS017560070
• 116289-64-6
• 3-(3-Methoxy-phenoxy)phenylamine
• LRDGIXJAHNJZQZ-UHFFFAOYSA-N
• A1-49782

• MDL： MFCD06656967
• Inchi： 1S/C13H13NO2/c1-15-11-5-3-7-13(9-11)16-12-6-2-4-10(14)8-12/h2-9H,14H2,1H3
• InChI Key： LRDGIXJAHNJZQZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48